13-{[3-(diethylamino)propyl]amino}-11-methyl-1,8-diazatricyclo[7.4.0.0^{2,7}]trideca-2(7),3,5,8,10,12-hexaene-10-carbonitrile
Description
This compound belongs to a class of tricyclic diazatricyclo derivatives characterized by a fused pyrido[1,2-a]benzimidazole core. Its structure includes a 1,8-diazatricyclo[7.4.0.0²,⁷] framework with a methyl group at position 11 and a [3-(diethylamino)propyl]amino substituent at position 12. The diethylamino-propyl chain contributes to solubility and basicity, while the methyl group introduces steric constraints. Its molecular formula is C₂₁H₂₆N₆, with a molecular weight of 362.48 g/mol (calculated).
Properties
IUPAC Name |
1-[3-(diethylamino)propylamino]-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25N5/c1-4-24(5-2)12-8-11-22-19-13-15(3)16(14-21)20-23-17-9-6-7-10-18(17)25(19)20/h6-7,9-10,13,22H,4-5,8,11-12H2,1-3H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VKOGSPFWOXJGEP-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CCCNC1=CC(=C(C2=NC3=CC=CC=C3N12)C#N)C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25N5 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Comparison with Similar Compounds
The compound is structurally related to several analogs with modifications at positions 11, 12, and 13. Key comparisons are summarized below:
Substituent Variations at Position 13
Halogen-Substituted Analogs
Functional Group Modifications
Structural and Functional Implications
Electronic Effects :
- Chlorine and fluorine substituents (e.g., CAS 750598-94-8, 730992-50-4) increase electrophilicity and metabolic stability .
- The nitrile group in the parent compound enhances reactivity toward nucleophilic targets .
Steric and Solubility Profiles: Bulky substituents like benzyl (CAS 331868-01-0) or phenylethyl (CAS 612523-62-3) reduce rotational freedom but improve lipophilicity . Diethylamino-propyl chains (parent compound) and piperazinyl groups (CAS 611196-85-1) enhance water solubility via tertiary amine protonation .
Shape Similarity :
- Analogues with shape-Tanimoto (ST) scores >0.8 likely share similar binding modes despite substituent variations .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
